Cas no 2138133-07-8 (3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride)

• Product Name: 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride
• CAS No: 2138133-07-8
• MF: C₁₀H₁₃FO₃S
• MW: 232.271825551987
• CID: 6206484
• PubChem ID: 165748767
• Update Time: 2025-10-28

3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728985
• 2138133-07-8
• 3-(butan-2-yloxy)benzene-1-sulfonyl fluoride
• 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H13FO3S/c1-3-8(2)14-9-5-4-6-10(7-9)15(11,12)13/h4-8H,3H2,1-2H3
• InChI Key： TXMNBTDBQHUJFY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)OC(C)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 232.05694361g/mol
• Monoisotopic Mass: 232.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride

Recent Advances in the Application of 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride (CAS: 2138133-07-8) in Chemical Biology and Drug Discovery

3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride (CAS: 2138133-07-8) has emerged as a promising chemical probe and therapeutic agent in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted protein degradation. Recent studies have elucidated its mechanism of action, selectivity, and therapeutic potential, positioning it as a valuable tool for both basic research and clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in various disease processes. The researchers employed a combination of X-ray crystallography and mass spectrometry to characterize the compound's binding mode and selectivity profile. Notably, the butan-2-yloxy substituent was found to confer improved membrane permeability compared to analogous compounds, suggesting potential advantages for in vivo applications.

In the context of targeted protein degradation, a recent Nature Chemical Biology publication highlighted the compound's ability to serve as a warhead in proteolysis-targeting chimeras (PROTACs). The sulfonyl fluoride moiety was shown to form stable covalent bonds with nucleophilic residues on target proteins, while maintaining sufficient reversibility to allow for subsequent ubiquitination and proteasomal degradation. This dual functionality represents a significant advancement in the design of next-generation degraders.

From a synthetic chemistry perspective, novel methodologies for the preparation of 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride have been developed to improve yield and scalability. A 2024 Organic Process Research & Development report described an optimized continuous flow process that reduces hazardous intermediate formation while achieving >90% purity. These advances in synthetic accessibility are expected to facilitate broader adoption of the compound in both academic and industrial settings.

The safety profile and pharmacokinetic properties of 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride have been systematically evaluated in preclinical models. Toxicology studies in rodents demonstrated favorable tissue distribution with limited off-target effects, supporting its potential translation into clinical development. Ongoing research is exploring its application in oncology, inflammatory diseases, and neurodegenerative disorders, with particular interest in its ability to modulate previously "undruggable" targets.

In conclusion, 3-(Butan-2-yloxy)benzene-1-sulfonyl fluoride (CAS: 2138133-07-8) represents a versatile and promising compound at the interface of chemical biology and drug discovery. Its unique chemical properties, combined with recent methodological advances in its application, position it as a valuable tool for both target validation and therapeutic development. Future research directions will likely focus on expanding its target repertoire and optimizing its pharmacological properties for specific disease indications.